Cas no 87976-86-1 (4-Aminocyclohexanone)
4-Aminocyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- 4-Aminocyclohexanone
- 4-AMINO CYCLOHEXANONE HCL
- 4-aminocyclohexan-1-one
- Cyclohexanone, 4-amino-
- Cyclohexanone,4-amino
- 4-Amino-cyclohexanone
- 4-Aminocyclohexanone (ACI)
- DB-077154
- 87976-86-1
- 4-amino cyclohexanone
- EEJ8TH9DFU
- SCHEMBL942587
- 4-aminocyclohexanone, AldrichCPR
- DTXSID30432734
- SY039101
- CS-0106163
- OTCYOBLTAQTFPW-UHFFFAOYSA-N
- EN300-216165
- MFCD06659766
- AKOS006294120
- SB39323
-
- MDL: MFCD06659765
- Inchi: 1S/C6H11NO/c7-5-1-3-6(8)4-2-5/h5H,1-4,7H2
- InChI Key: OTCYOBLTAQTFPW-UHFFFAOYSA-N
- SMILES: O=C1CCC(N)CC1
Computed Properties
- Exact Mass: 113.08400
- Monoisotopic Mass: 113.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 90.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Density: 1.023±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 199.2±33.0 ºC (760 Torr),
- Flash Point: 74.3±25.4 ºC,
- Solubility: Soluble (135 g/l) (25 º C),
- PSA: 43.09000
- LogP: 1.15710
4-Aminocyclohexanone Security Information
- Hazard Category Code: 22-37/38-41
- Safety Instruction: 26-39
-
Hazardous Material Identification:
- Storage Condition:Sealed in dry,2-8°C(BD94125)
4-Aminocyclohexanone Customs Data
- HS CODE:2922399090
- Customs Data:
China Customs Code:
2922399090Overview:
2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Aminocyclohexanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0342-1g |
4-Amino-cyclohexanone |
87976-86-1 | 96% | 1g |
424.02CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0342-5g |
4-Amino-cyclohexanone |
87976-86-1 | 96% | 5g |
975.25CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0342-25g |
4-Amino-cyclohexanone |
87976-86-1 | 96% | 25g |
3222.56CNY | 2021-05-07 | |
| Chemenu | CM373696-5g |
4-Aminocyclohexanone |
87976-86-1 | 95%+ | 5g |
$141 | 2023-02-01 | |
| Chemenu | CM373696-10g |
4-Aminocyclohexanone |
87976-86-1 | 95%+ | 10g |
$240 | 2023-02-01 | |
| TRC | A604663-50mg |
4-Aminocyclohexanone |
87976-86-1 | 50mg |
$ 75.00 | 2023-04-19 | ||
| TRC | A604663-100mg |
4-Aminocyclohexanone |
87976-86-1 | 100mg |
$ 115.00 | 2023-04-19 | ||
| TRC | A604663-500mg |
4-Aminocyclohexanone |
87976-86-1 | 500mg |
$ 454.00 | 2023-04-19 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC13546-25g |
4-aminocyclohexanone |
87976-86-1 | 95% | 25g |
$400 | 2023-09-07 | |
| eNovation Chemicals LLC | D500586-1g |
4-AMinocyclohexanone HCl |
87976-86-1 | 97% | 1g |
$180 | 2024-05-24 |
4-Aminocyclohexanone Production Method
Production Method 1
Production Method 2
1.2 Reagents: Iodine ; 0 °C
2.1 Catalysts: 1,2-Bis(diphenylphosphino)benzene , Iron(III) acetylacetonate Solvents: Dimethylformamide ; 10 min, rt
2.2 Reagents: Chlorotrimethylsilane , Zinc ; 16 h, 60 °C
2.3 Reagents: Sodium chloride , Ammonium chloride Solvents: Water
3.1 Reagents: Chlorotrimethylsilane , Lithium chloride Solvents: Dimethylformamide ; 12 h, 60 °C
3.2 Reagents: Water ; 3 h, 60 °C
3.3 Reagents: Sodium hydroxide Solvents: Water ; 30 min, pH 12, 60 °C
Production Method 3
2.1 Reagents: Triethylamine Solvents: Dichloromethane ; 10 min, 0 °C
2.2 Reagents: Iodine ; 0 °C
3.1 Catalysts: 1,2-Bis(diphenylphosphino)benzene , Iron(III) acetylacetonate Solvents: Dimethylformamide ; 10 min, rt
3.2 Reagents: Chlorotrimethylsilane , Zinc ; 16 h, 60 °C
3.3 Reagents: Sodium chloride , Ammonium chloride Solvents: Water
4.1 Reagents: Chlorotrimethylsilane , Lithium chloride Solvents: Dimethylformamide ; 12 h, 60 °C
4.2 Reagents: Water ; 3 h, 60 °C
4.3 Reagents: Sodium hydroxide Solvents: Water ; 30 min, pH 12, 60 °C
Production Method 4
1.2 0 °C; 3 h, > 0 °C
2.1 Reagents: Ammonia Solvents: Diethyl ether ; 10 h, -78 °C
3.1 Reagents: Triethylamine Solvents: Dichloromethane ; 10 min, 0 °C
3.2 Reagents: Iodine ; 0 °C
4.1 Catalysts: 1,2-Bis(diphenylphosphino)benzene , Iron(III) acetylacetonate Solvents: Dimethylformamide ; 10 min, rt
4.2 Reagents: Chlorotrimethylsilane , Zinc ; 16 h, 60 °C
4.3 Reagents: Sodium chloride , Ammonium chloride Solvents: Water
5.1 Reagents: Chlorotrimethylsilane , Lithium chloride Solvents: Dimethylformamide ; 12 h, 60 °C
5.2 Reagents: Water ; 3 h, 60 °C
5.3 Reagents: Sodium hydroxide Solvents: Water ; 30 min, pH 12, 60 °C
Production Method 5
1.2 Reagents: Water ; 3 h, 60 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 30 min, pH 12, 60 °C
Production Method 6
Production Method 7
1.2 Reagents: Chlorotrimethylsilane , Zinc ; 16 h, 60 °C
1.3 Reagents: Sodium chloride , Ammonium chloride Solvents: Water
2.1 Reagents: Chlorotrimethylsilane , Lithium chloride Solvents: Dimethylformamide ; 12 h, 60 °C
2.2 Reagents: Water ; 3 h, 60 °C
2.3 Reagents: Sodium hydroxide Solvents: Water ; 30 min, pH 12, 60 °C
Production Method 8
1.2 Reagents: Water ; 3 h, 60 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 30 min, pH 12, 60 °C
2.1 -
Production Method 9
1.2 Reagents: Chlorotrimethylsilane , Zinc ; 16 h, 60 °C
1.3 Reagents: Sodium chloride , Ammonium chloride Solvents: Water
2.1 Reagents: Chlorotrimethylsilane , Lithium chloride Solvents: Dimethylformamide ; 12 h, 60 °C
2.2 Reagents: Water ; 3 h, 60 °C
2.3 Reagents: Sodium hydroxide Solvents: Water ; 30 min, pH 12, 60 °C
3.1 -
Production Method 10
2.1 Catalysts: 1,2-Bis(diphenylphosphino)benzene , Iron(III) acetylacetonate Solvents: Dimethylformamide ; 10 min, rt
2.2 Reagents: Chlorotrimethylsilane , Zinc ; 16 h, 60 °C
2.3 Reagents: Sodium chloride , Ammonium chloride Solvents: Water
3.1 Reagents: Chlorotrimethylsilane , Lithium chloride Solvents: Dimethylformamide ; 12 h, 60 °C
3.2 Reagents: Water ; 3 h, 60 °C
3.3 Reagents: Sodium hydroxide Solvents: Water ; 30 min, pH 12, 60 °C
Production Method 11
2.1 Catalysts: 1,2-Bis(diphenylphosphino)benzene , Iron(III) acetylacetonate Solvents: Dimethylformamide ; 10 min, rt
2.2 Reagents: Chlorotrimethylsilane , Zinc ; 16 h, 60 °C
2.3 Reagents: Sodium chloride , Ammonium chloride Solvents: Water
3.1 Reagents: Chlorotrimethylsilane , Lithium chloride Solvents: Dimethylformamide ; 12 h, 60 °C
3.2 Reagents: Water ; 3 h, 60 °C
3.3 Reagents: Sodium hydroxide Solvents: Water ; 30 min, pH 12, 60 °C
4.1 -
Production Method 12
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Triethylamine Solvents: Acetone ; 15 min, 0 °C
2.2 0 °C; 3 h, > 0 °C
3.1 Reagents: Ammonia Solvents: Diethyl ether ; 10 h, -78 °C
4.1 Reagents: Triethylamine Solvents: Dichloromethane ; 10 min, 0 °C
4.2 Reagents: Iodine ; 0 °C
5.1 Catalysts: 1,2-Bis(diphenylphosphino)benzene , Iron(III) acetylacetonate Solvents: Dimethylformamide ; 10 min, rt
5.2 Reagents: Chlorotrimethylsilane , Zinc ; 16 h, 60 °C
5.3 Reagents: Sodium chloride , Ammonium chloride Solvents: Water
6.1 Reagents: Chlorotrimethylsilane , Lithium chloride Solvents: Dimethylformamide ; 12 h, 60 °C
6.2 Reagents: Water ; 3 h, 60 °C
6.3 Reagents: Sodium hydroxide Solvents: Water ; 30 min, pH 12, 60 °C
Production Method 13
2.1 Reagents: Pyridine , Hydroxyamine hydrochloride ; 0 °C; 2 h, 70 °C; cooled
2.2 Reagents: Hydrochloric acid Solvents: Water
3.1 Reagents: Triethylamine Solvents: Acetone ; 15 min, 0 °C
3.2 0 °C; 3 h, > 0 °C
4.1 Reagents: Ammonia Solvents: Diethyl ether ; 10 h, -78 °C
5.1 Reagents: Triethylamine Solvents: Dichloromethane ; 10 min, 0 °C
5.2 Reagents: Iodine ; 0 °C
6.1 Catalysts: 1,2-Bis(diphenylphosphino)benzene , Iron(III) acetylacetonate Solvents: Dimethylformamide ; 10 min, rt
6.2 Reagents: Chlorotrimethylsilane , Zinc ; 16 h, 60 °C
6.3 Reagents: Sodium chloride , Ammonium chloride Solvents: Water
7.1 Reagents: Chlorotrimethylsilane , Lithium chloride Solvents: Dimethylformamide ; 12 h, 60 °C
7.2 Reagents: Water ; 3 h, 60 °C
7.3 Reagents: Sodium hydroxide Solvents: Water ; 30 min, pH 12, 60 °C
Production Method 14
1.2 Reagents: Water ; 3 h, 60 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 30 min, pH 12, 60 °C
2.1 Reagents: Pyridine , Hydroxyamine hydrochloride ; 0 °C; 2 h, 70 °C; cooled
2.2 Reagents: Hydrochloric acid Solvents: Water
3.1 Reagents: Triethylamine Solvents: Acetone ; 15 min, 0 °C
3.2 0 °C; 3 h, > 0 °C
4.1 Reagents: Ammonia Solvents: Diethyl ether ; 10 h, -78 °C
5.1 Reagents: Triethylamine Solvents: Dichloromethane ; 10 min, 0 °C
5.2 Reagents: Iodine ; 0 °C
6.1 Catalysts: 1,2-Bis(diphenylphosphino)benzene , Iron(III) acetylacetonate Solvents: Dimethylformamide ; 10 min, rt
6.2 Reagents: Chlorotrimethylsilane , Zinc ; 16 h, 60 °C
6.3 Reagents: Sodium chloride , Ammonium chloride Solvents: Water
7.1 Reagents: Chlorotrimethylsilane , Lithium chloride Solvents: Dimethylformamide ; 12 h, 60 °C
7.2 Reagents: Water ; 3 h, 60 °C
7.3 Reagents: Sodium hydroxide Solvents: Water ; 30 min, pH 12, 60 °C
4-Aminocyclohexanone Raw materials
- 4-oxocyclohexane-1-carboxylic acid
- Cyclohexanecarboxylic acid, 4-oxo-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester
- Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-[3-phenyl-3-(trifluoromethyl)-1-diaziridinyl]-
- 3-Phenyl-3-(trifluoromethyl)diazirine
- tert-butyl N-(4-oxocyclohexyl)carbamate
- 4-aminocyclohexan-1-ol
- 4-hydroxycyclohexane-1-carboxylic acid
- 2,2,2-Trifluoroacetophenone
- 1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl 4-hydroxycyclohexanecarboxylate
- 1,1-Dimethylethyl 4-[3-phenyl-3-(trifluoromethyl)-1-diaziridinyl]-1-piperidinecarboxylate
- 3-Phenyl-3-(trifluoromethyl)-diaziridine
- 2,2,2-Trifluoro-1-phenyl-ethanone O-(4-Methylphenyl)sulfonyloxime
- N-(2,2,2-trifluoro-1-phenylethylidene)hydroxylamine
- N-Hydroxyphthalimide
- Cyclohexanol, 4-[3-phenyl-3-(trifluoromethyl)-1-diaziridinyl]-
4-Aminocyclohexanone Preparation Products
4-Aminocyclohexanone Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 4-Aminocyclohexanone
Recent Advances in the Study of 4-Aminocyclohexanone (CAS: 87976-86-1) in Chemical Biology and Pharmaceutical Research
4-Aminocyclohexanone (CAS: 87976-86-1) is a key intermediate in the synthesis of various pharmaceuticals and bioactive compounds. Recent studies have highlighted its significance in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders, cancer, and infectious diseases. This research brief synthesizes the latest findings on the compound, focusing on its chemical properties, synthetic applications, and biological activities.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 4-Aminocyclohexanone as a precursor in the synthesis of gamma-aminobutyric acid (GABA) analogs. These analogs demonstrated potent activity as GABAA receptor modulators, suggesting potential applications in treating anxiety and epilepsy. The study utilized advanced NMR spectroscopy and X-ray crystallography to elucidate the compound's conformational dynamics, providing insights into its reactivity and stability under physiological conditions.
Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where 4-Aminocyclohexanone derivatives were investigated for their anticancer properties. The research team synthesized a series of Schiff base derivatives and evaluated their cytotoxicity against various cancer cell lines. Notably, one derivative exhibited selective inhibition of breast cancer cells (MCF-7) with an IC50 value of 2.3 µM, while showing minimal toxicity to normal cells. Molecular docking studies revealed strong interactions with the ATP-binding site of PI3Kα, a key target in oncology drug development.
The compound's potential in antimicrobial therapy has also gained attention. A 2024 study in the European Journal of Medicinal Chemistry described the design and synthesis of 4-Aminocyclohexanone-based hydrazone derivatives with broad-spectrum antibacterial activity. These compounds showed remarkable efficacy against multidrug-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 4 to 16 µg/mL. The researchers attributed this activity to the compounds' ability to disrupt bacterial cell membrane integrity and inhibit biofilm formation.
From a synthetic chemistry perspective, recent advances in green chemistry approaches have improved the production of 4-Aminocyclohexanone. A 2023 publication in ACS Sustainable Chemistry & Engineering reported an environmentally friendly catalytic system using ruthenium nanoparticles supported on carbon nanotubes, achieving a 92% yield under mild conditions. This method significantly reduced the use of hazardous solvents and byproducts compared to traditional synthetic routes.
In conclusion, 4-Aminocyclohexanone (87976-86-1) continues to be a versatile building block in pharmaceutical research, with emerging applications across multiple therapeutic areas. The recent studies demonstrate its potential in developing novel GABA modulators, anticancer agents, and antimicrobial compounds, while advancements in green synthesis methods address important sustainability concerns in its production. Future research directions may include further exploration of structure-activity relationships and the development of more potent and selective derivatives for specific therapeutic targets.
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